Cas no 863971-44-2 (Fmoc-3vvd-OH)

Fmoc-3vvd-OH structure
Fmoc-3vvd-OH structure
Product Name:Fmoc-3vvd-OH
CAS No:863971-44-2
MF:C36H51N3O7
MW:637.806050539017
CID:3168653
Update Time:2024-10-26

Fmoc-3vvd-OH Chemical and Physical Properties

Names and Identifiers

    • (5S,9S,11S,12R)-11-((S)-sec-butyl)-1-(9H-fluoren-9-yl)-5,9-diisopropyl-12-methoxy-4,10-dimethyl-3,6,8-trioxo-2-oxa-4,7,10-triazatetradecan-14-oic acid
    • Fmoc-3vvd-OH
    • (3R,4S,5S)-4-[[(2S)-1-[[(2S)-2-[9H-Fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-methylbutanoyl]amino]
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N-methyl-L-valyl-N-[(1S,2S)-1-[(1R)-2-carboxy-1-methoxyethyl]-2-methylbutyl]-N-methyl-L-valinamide (ACI)
    • Inchi: 1S/C36H51N3O7/c1-10-23(6)33(29(45-9)19-30(40)41)38(7)35(43)31(21(2)3)37-34(42)32(22(4)5)39(8)36(44)46-20-28-26-17-13-11-15-24(26)25-16-12-14-18-27(25)28/h11-18,21-23,28-29,31-33H,10,19-20H2,1-9H3,(H,37,42)(H,40,41)/t23-,29+,31-,32-,33-/m0/s1
    • InChI Key: SMVBIYSFDNRJJI-FCUBIXSHSA-N
    • SMILES: C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N(C)[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N(C)[C@@H]([C@@H](C)CC)[C@H](OC)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 16
  • Complexity: 1010
  • Topological Polar Surface Area: 126

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Fmoc-3vvd-OH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diethyl dicarbonate ,  Diisopropylethylamine Solvents: Ethyl acetate ;  overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  overnight, rt
2.2 Reagents: Water ;  rt
Reference
hIMB1636-MMAE, a Novel TROP2-Targeting Antibody-Drug Conjugate Exerting Potent Antitumor Efficacy in Pancreatic Cancer
Sun, Li-ping; et al, Journal of Medicinal Chemistry, 2023, 66(21), 14700-14715

Production Method 2

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  overnight, rt
1.2 Reagents: Water ;  rt
Reference
hIMB1636-MMAE, a Novel TROP2-Targeting Antibody-Drug Conjugate Exerting Potent Antitumor Efficacy in Pancreatic Cancer
Sun, Li-ping; et al, Journal of Medicinal Chemistry, 2023, 66(21), 14700-14715

Production Method 3

Reaction Conditions
1.1 Reagents: Diethylamine Solvents: Tetrahydrofuran ;  overnight, rt
2.1 Reagents: Diethyl dicarbonate ,  Diisopropylethylamine Solvents: Ethyl acetate ;  overnight, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  overnight, rt
3.2 Reagents: Water ;  rt
Reference
hIMB1636-MMAE, a Novel TROP2-Targeting Antibody-Drug Conjugate Exerting Potent Antitumor Efficacy in Pancreatic Cancer
Sun, Li-ping; et al, Journal of Medicinal Chemistry, 2023, 66(21), 14700-14715

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  2-Chloro-1-methylpyridinium iodide Solvents: Dimethylformamide ,  Ethyl acetate ;  overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Diethylamine Solvents: Tetrahydrofuran ;  overnight, rt
3.1 Reagents: Diethyl dicarbonate ,  Diisopropylethylamine Solvents: Ethyl acetate ;  overnight, rt
3.2 Reagents: Water ;  rt
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  overnight, rt
4.2 Reagents: Water ;  rt
Reference
hIMB1636-MMAE, a Novel TROP2-Targeting Antibody-Drug Conjugate Exerting Potent Antitumor Efficacy in Pancreatic Cancer
Sun, Li-ping; et al, Journal of Medicinal Chemistry, 2023, 66(21), 14700-14715

Fmoc-3vvd-OH Raw materials

Fmoc-3vvd-OH Preparation Products

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